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Compound of Interest

Compound Name: (5-Bromopyrimidin-2-yl)methanol

Cat. No.: B049384 Get Quote

In-Depth Technical Guide: (5-Bromopyrimidin-2-
yl)methanol
For researchers, scientists, and professionals in drug development, a thorough understanding

of chemical intermediates is paramount. This guide provides a detailed overview of (5-
Bromopyrimidin-2-yl)methanol, a heterocyclic compound with applications in medicinal

chemistry and organic synthesis.

Core Compound Data
(5-Bromopyrimidin-2-yl)methanol is a substituted pyrimidine derivative. The presence of a

bromine atom and a hydroxymethyl group makes it a versatile building block for the synthesis

of more complex molecules.

Physicochemical Properties
A summary of the key quantitative data for (5-Bromopyrimidin-2-yl)methanol is presented

below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b049384?utm_src=pdf-interest
https://www.benchchem.com/product/b049384?utm_src=pdf-body
https://www.benchchem.com/product/b049384?utm_src=pdf-body
https://www.benchchem.com/product/b049384?utm_src=pdf-body
https://www.benchchem.com/product/b049384?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049384?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₅H₅BrN₂O [1][2][3][4]

Molecular Weight 189.01 g/mol [2][3][4]

CAS Number 22433-12-1 [1][3][4]

Appearance Solid [1]

Purity Typically ≥95% [1][5]

InChI Key
ZRHVXSBXNUJBGF-

UHFFFAOYSA-N
[1][2]

Experimental Protocols
Detailed experimental protocols for the synthesis and purification of (5-Bromopyrimidin-2-
yl)methanol are often proprietary or published in peer-reviewed scientific literature. However, a

general methodological approach for its synthesis could involve the reduction of a

corresponding carboxylic acid or ester, or the formylation of a related bromopyrimidine followed

by reduction.

A standard analytical workflow for the characterization of (5-Bromopyrimidin-2-yl)methanol
would typically involve the following techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the chemical structure and

confirm the connectivity of atoms. Both ¹H NMR and ¹³C NMR would be employed.

Mass Spectrometry (MS): To determine the molecular weight and confirm the elemental

composition. High-resolution mass spectrometry (HRMS) would provide a precise mass

measurement.

High-Performance Liquid Chromatography (HPLC): To assess the purity of the compound. A

suitable column and mobile phase would be selected to achieve optimal separation of the

target compound from any impurities.

Infrared (IR) Spectroscopy: To identify the presence of key functional groups, such as the

hydroxyl (-OH) group.
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Conceptual Workflow: Compound Analysis
The following diagram illustrates a typical workflow for the procurement and analysis of a

chemical intermediate like (5-Bromopyrimidin-2-yl)methanol in a research and development

setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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